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Compound of Interest

Compound Name: C.I. Direct orange 102

Cat. No.: B1607268 Get Quote

Technical Support Center: C.I. 29156 (Direct Red
81)
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the solubility of C.I. 29156, also known as Direct Red 81, in aqueous

solutions. It is intended for researchers, scientists, and drug development professionals who

may encounter challenges during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of C.I. 29156 in water and other solvents?

A1: C.I. 29156 is a diazo dye with very high solubility in water.[1] It is soluble in water, resulting

in a red solution, and is also soluble in soluble fiber elements.[2][3] However, it is only slightly

soluble in alcohol and is insoluble in other organic solvents.[2][3]

Q2: What is the maximum solubility of C.I. 29156 in water at a specific temperature?

A2: The solubility of C.I. 29156 in water is 40 g/L at 60 °C.[2][3]

Q3: How does pH affect the stability and appearance of C.I. 29156 solutions?

A3: The stability of C.I. 29156 is optimal in a neutral pH range (approximately 6-8).[4] Under

acidic conditions (pH < 6), the azo groups can become protonated, leading to a color shift. In
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strongly acidic solutions (e.g., pH 2), the azo bonds may break, causing the dye to degrade.[4]

The addition of a strong acid like hydrochloric acid can cause a yellow-olive brown

precipitation.[2][3] Conversely, adding a thick sodium hydroxide solution can lead to a purple

precipitation.[2][3]

Q4: How should C.I. 29156 be stored?

A4: C.I. 29156 should be stored at room temperature in a cool, dry place, with containers kept

tightly closed.[5] It is stable under normal temperatures and pressures.[5]

Troubleshooting Guide
This guide addresses common issues encountered when working with C.I. 29156 in aqueous

solutions.

Issue 1: Precipitation or cloudiness in the C.I. 29156 solution.

Possible Cause A: Extreme pH.

Explanation: C.I. 29156 can precipitate out of solution in the presence of strong acids or

bases.[2][3]

Solution: Ensure the pH of your aqueous solution is within the neutral range (6-8) for

optimal stability.[4] Avoid adding concentrated acids or bases directly to your C.I. 29156

solution. If pH adjustment is necessary, use dilute acids or bases and add them dropwise

while monitoring the solution for any signs of precipitation.

Possible Cause B: High concentration at low temperature.

Explanation: The solubility of C.I. 29156 is temperature-dependent, with higher

temperatures allowing for greater solubility.[2][3] A solution prepared at a high temperature

may precipitate if allowed to cool, especially if it is near its saturation point.

Solution: If you need to prepare a concentrated solution, consider gently warming the

solvent before dissolving the dye. If precipitation occurs upon cooling, you may need to

either work with a more dilute solution or maintain a higher temperature during your

experiment (if the protocol allows).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dyeindustry.com/blog/what-is-the-stability-of-c-i-direct-red-81-under-different-conditions-1675204.html
http://www.worlddyevariety.com/direct-dyes/direct-red-81.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-81.html
http://www.worlddyevariety.com/direct-dyes/direct-red-81.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-81.html
https://www.cncolorchem.com/upLoad/file/20170323/14902331936110395.pdf
https://www.cncolorchem.com/upLoad/file/20170323/14902331936110395.pdf
http://www.worlddyevariety.com/direct-dyes/direct-red-81.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-81.html
https://www.dyeindustry.com/blog/what-is-the-stability-of-c-i-direct-red-81-under-different-conditions-1675204.html
http://www.worlddyevariety.com/direct-dyes/direct-red-81.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-81.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 2: The color of the C.I. 29156 solution is not the expected red.

Possible Cause A: pH of the solution is outside the neutral range.

Explanation: The color of C.I. 29156 is sensitive to pH. In a nitric acid solution, it can

appear as a colorful blue to a red-light brown.[2][3]

Solution: Check the pH of your solution and adjust it to the neutral range if necessary to

obtain the characteristic red color.

Possible Cause B: Presence of certain metal ions.

Explanation: The presence of copper ions can cause the color of the dye to turn slightly

blue.[2][3]

Solution: If the exact color is critical for your application, use high-purity water and

reagents to avoid metal ion contamination.

Issue 3: Inconsistent results in staining or cell-based assays.

Possible Cause A: Degradation of the C.I. 29156 stock solution.

Explanation: While generally stable, C.I. 29156 solutions can degrade over time,

especially if not stored properly or if exposed to extreme pH conditions.[4][5]

Solution: Prepare fresh solutions of C.I. 29156 for your experiments whenever possible.

Store stock solutions in tightly sealed containers in a cool, dark, and dry place.[5]

Possible Cause B: Interaction with components of the buffer or media.

Explanation: Although information on interactions with specific biological buffers is limited,

it is possible that components of complex buffers or cell culture media could interact with

the dye, affecting its solubility or staining properties.

Solution: When using C.I. 29156 in a new buffer system, it is advisable to perform a small-

scale test to check for any precipitation or color changes. If issues arise, consider

simplifying the buffer composition or preparing the dye in water and adding it to the final

solution at a low concentration.
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Data Presentation
Table 1: Solubility and Properties of C.I. 29156

Property Value Reference(s)

Common Name Direct Red 81 [1]

C.I. Number 29156 N/A

Molecular Formula C₂₉H₁₉N₅Na₂O₈S₂ [3]

Molecular Weight 675.60 g/mol [6]

Solubility in Water Very high [1]

Solubility at 60 °C 40 g/L [2][3]

Solubility in Alcohol Slightly soluble [2][3]

Solubility in other organic

solvents
Insoluble [2][3]

Appearance Red powder [3]

Optimal pH Range ~6-8 [4]

Experimental Protocols
Protocol: Preparation of a 1% (w/v) C.I. 29156 Aqueous Stock Solution

This protocol describes the preparation of a 1% (w/v) C.I. 29156 stock solution suitable for

general laboratory use.

Materials:

C.I. 29156 (Direct Red 81) powder

High-purity distilled or deionized water

50 mL conical tube or volumetric flask
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Magnetic stirrer and stir bar

Weighing scale

Procedure:

Weigh out 0.5 g of C.I. 29156 powder.

Transfer the powder to a 50 mL conical tube or volumetric flask.

Add approximately 40 mL of high-purity water.

Add a magnetic stir bar to the tube/flask.

Place the tube/flask on a magnetic stirrer and stir until the powder is completely dissolved. To

expedite dissolution, the solution can be gently warmed to 40-50°C.

Once dissolved, bring the final volume to 50 mL with high-purity water.

Store the solution in a tightly sealed container at room temperature, protected from light.

Note: For applications requiring a specific pH, the final solution can be adjusted using dilute

HCl or NaOH. Add the acid or base dropwise while stirring and monitoring the pH. Be cautious

to avoid over-titration which could lead to precipitation.
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Caption: Experimental workflow for using C.I. 29156 and troubleshooting common issues.
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Caption: Factors influencing the solubility and stability of C.I. 29156 in aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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